Cas no 197245-22-0 (N-Bsmoc-L-isoleucine)

• Product Name: N-Bsmoc-L-isoleucine
• CAS No: 197245-22-0
• MF: C₁₆H₁₉NO₆S
• MW: 353.390163660049
• CID: 92296
• PubChem ID: 7578015
• Update Time: 2025-04-18

N-Bsmoc-L-isoleucine Chemical and Physical Properties

Names and Identifiers

• N-Bsmoc-L-isoleucine
• N-(Benzo[b]thiophenesulphone-2-methoxycarbonyl)-L-isoleucine~Bsmoc-Ile-OH
• (2S,3S)-2-[(1,1-dioxo-1-benzothiophen-2-yl)methoxycarbonylamino]-3-methylpentanoic acid
• N-{[(1,1-dioxido-1-benzothiophen-2-yl)methoxy]carbonyl}-L-isoleucine
• Bsmoc-Ile-OH
• N-(Benzo[b]thiophenesulfone-2-methoxycarbonyl)-L-isoleucine
• L-Isoleucine, N-[[(1,1-dioxidobenzo[b]thien-2-yl)methoxy]carbonyl]-
• DTXSID20428828
• AKOS024348909
• 197245-22-0

• MDL： MFCD03792472
• Inchi： 1S/C16H19NO6S/c1-3-10(2)14(15(18)19)17-16(20)23-9-12-8-11-6-4-5-7-13(11)24(12,21)22/h4-8,10,14H,3,9H2,1-2H3,(H,17,20)(H,18,19)/t10-,14-/m0/s1
• InChI Key： IOTFSDWKSLUDSZ-HZMBPMFUSA-N
• SMILES： S1(C2C=CC=CC=2C=C1COC(N[C@H](C(=O)O)[C@@H](C)CC)=O)(=O)=O

Computed Properties

• Exact Mass: 353.09330850g/mol
• Monoisotopic Mass: 353.09330850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.1
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Color/Form: White solid
• Density: 1.355
• Melting Point: 97-100°C
• Boiling Point: 606.5°C at 760 mmHg
• Flash Point: 320.6°C
• Refractive Index: 1.578
• PSA: 121.64000
• LogP: 3.32550
• Solubility: Insoluble in water

N-Bsmoc-L-isoleucine Security Information

• Safety Instruction： 22-24/25
• Safety Term：S22;S24/25